Cas no 21554-41-6 (2-(methylsulfonyl)-6-nitrobenzothiazole)

• Product Name: 2-(methylsulfonyl)-6-nitrobenzothiazole
• CAS No: 21554-41-6
• MF: C₈H₆N₂O₄S₂
• MW: 258.274239063263
• CID: 911872
• PubChem ID: 305555
• Update Time: 2025-04-23

2-(methylsulfonyl)-6-nitrobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfonyl)-6-nitrobenzothiazole
• 2-methylsulfonyl-6-nitro-1,3-benzothiazole
• 2-methanesulfonyl-6-nitro-benzothiazole
• 2-Methansulfonyl-6-nitro-benzothiazol
• 2-Methylsulfonyl-6-nitrobenzothiazol
• 2-Methylsulfonyl-6-nitrobenzothiazole
• AC1L7735
• NSC202568
• STK541963
• STOCK3S-12540
• Benzothiazole, 2-(methylsulfonyl)-6-nitro-
• CS-0336429
• 2-(methylsulfonyl)-6-nitro-1,3-benzothiazole
• Methyl-6-nitrobenzo-thiazolyl-2-sulfone
• DTXSID80308157
• 21554-41-6
• NSC-202568
• 2-methyl sulfonyl 6-nitro benzo thiazole
• AKOS005471662
• 2-(Methylsulfonyl)-6-nitrobenzo[d]thiazole
• SCHEMBL11823594

• Inchi： 1S/C8H6N2O4S2/c1-16(13,14)8-9-6-3-2-5(10(11)12)4-7(6)15-8/h2-4H,1H3
• InChI Key： XZXMLEUCJADXIG-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 257.97698
• Monoisotopic Mass: 257.97689902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 90.17
• LogP: 3.21200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(methylsulfonyl)-6-nitrobenzothiazole

Comprehensive Guide to 2-(Methylsulfonyl)-6-nitrobenzothiazole (CAS No. 21554-41-6): Properties, Applications, and Market Insights

2-(Methylsulfonyl)-6-nitrobenzothiazole (CAS No. 21554-41-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitrobenzothiazole derivative is characterized by its unique molecular structure, which includes a methylsulfonyl group and a nitro group attached to a benzothiazole core. Its versatility and reactivity make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The growing interest in 2-(methylsulfonyl)-6-nitrobenzothiazole can be attributed to its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, which are pivotal in designing new therapeutic agents. Additionally, its electron-withdrawing properties make it a candidate for use in advanced materials, such as organic semiconductors and dyes.

One of the most frequently asked questions about CAS No. 21554-41-6 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, while remaining stable at room temperature when stored properly. These properties are crucial for its handling and application in laboratory and industrial settings.

In the context of green chemistry and sustainable development, 2-(methylsulfonyl)-6-nitrobenzothiazole has been investigated for its potential to reduce environmental impact. Researchers are optimizing synthetic routes to minimize waste and energy consumption, aligning with global trends toward eco-friendly chemical processes. This focus on sustainability has made it a topic of interest in academic and industrial research circles.

The market for nitrobenzothiazole derivatives is expanding, driven by demand from the pharmaceutical and agricultural sectors. Analysts project steady growth for CAS No. 21554-41-6, particularly in regions with robust R&D infrastructure, such as North America, Europe, and Asia-Pacific. Companies are investing in scalable production methods to meet the rising demand for high-purity 2-(methylsulfonyl)-6-nitrobenzothiazole.

From a regulatory perspective, 2-(methylsulfonyl)-6-nitrobenzothiazole is not classified as a hazardous substance under major international guidelines, making it a safer alternative for various applications. However, proper handling protocols, including the use of personal protective equipment (PPE), are recommended to ensure safety during laboratory and industrial use.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and interactions of 2-(methylsulfonyl)-6-nitrobenzothiazole with greater accuracy. Molecular modeling and density functional theory (DFT) calculations are being employed to explore its potential in catalysis and material science, opening new avenues for innovation.

For those seeking reliable suppliers of CAS No. 21554-41-6, it is essential to verify the purity and quality of the product. Reputable manufacturers provide certificates of analysis (CoA) and detailed technical data sheets to ensure compliance with industry standards. Purchasing from certified sources minimizes risks associated with impurities or inconsistent batch quality.

In summary, 2-(methylsulfonyl)-6-nitrobenzothiazole (CAS No. 21554-41-6) is a multifaceted compound with promising applications across multiple industries. Its unique chemical properties, combined with ongoing research into sustainable synthesis methods, position it as a key player in the future of specialty chemicals. Whether you are a researcher, manufacturer, or end-user, understanding the potential of this compound can provide a competitive edge in today's dynamic market.